2,6-Dichloro-3,5-difluoro-4-nitrophenol

• Molecular Formula: C6HCl2F2NO3
• Molecular Weight: 243.98 g/mol
• IUPAC Name: 2,6-dichloro-3,5-difluoro-4-nitrophenol
• InChI: InChI=1S/C6HCl2F2NO3/c7-1-3(9)5(11(13)14)4(10)2(8)6(1)12/h12H
• InChI Key: FYIXXOQCUVQNFH-UHFFFAOYSA-N
• Canonical SMILES: C1(=C(C(=C(C(=C1F)Cl)O)Cl)F)[N+](=O)[O-]

Description

2,6-Dichloro-3,5-difluoro-4-nitrophenol is a useful research compound. Its molecular formula is C6HCl2F2NO3 and its molecular weight is 243.98 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

20 g of 2,6-dichloro-3,5-difluorophenol are introduced into 70 ml of acetic acid, and 8 g of 98% strength nitric acid are added dropwise. The mixture is subsequently stirred for a further 2 hours at room temperature and taken up in 150 ml of dichloromethane, and the solution is washed twice with water. After removing the dichloromethane by distillation, 18 g of product remain. 94% purity according to GC analysis.

Synthesis routes and methods II

Procedure details

20 g of 2,6-dichloro-3,5-difluorophenol are initially introduced in 70 ml of acetic acid, and 8 g of 98% strength nitric acid are added dropwise. Stirring is subsequently continued at room temperature for 2 hours, and the mixture is taken up in 150 ml of dichloromethane and washed twice with water. After the dichloromethane has been distilled off, 18 g of product remain. Purity 94% according to GC analysis.